(3E)-3-(Benzylimino)-7-nitro-1-oxo-1lambda~5~,2,4-benzotriazin-4(3H)-ol
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Description
(3E)-3-(Benzylimino)-7-nitro-1-oxo-1λ⁵,2,4-benzotriazin-4(3H)-ol is a nitro-substituted benzotriazin derivative characterized by a benzylimino group at position 3 and a nitro group at position 5. The compound’s λ⁵-sulfur configuration (1λ⁵) and (3E)-stereochemistry contribute to its unique electronic and steric properties.
Properties
CAS No. |
921933-63-3 |
|---|---|
Molecular Formula |
C14H11N5O4 |
Molecular Weight |
313.27 g/mol |
IUPAC Name |
N-benzyl-7-nitro-1,4-dioxido-1,2,4-benzotriazine-1,4-diium-3-amine |
InChI |
InChI=1S/C14H11N5O4/c20-17-12-7-6-11(19(22)23)8-13(12)18(21)16-14(17)15-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,15,16) |
InChI Key |
BSRFWXQQIMHEST-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=[N+](C3=C(C=C(C=C3)[N+](=O)[O-])[N+](=N2)[O-])[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs
Key structural analogs include:
3-Benzyl-7-nitro-1-oxo-1,2,4-benzotriazin-4(3H)-ol: Lacks the imino group, resulting in reduced hydrogen-bonding capacity and altered solubility.
(3Z)-3-(Benzylimino)-7-nitro-1-oxo-1λ⁵,2,4-benzotriazin-4(3H)-ol: Stereoisomer with (3Z)-configuration, which may exhibit distinct dipole moments and crystal packing.
Table 1: Comparative Physicochemical Properties
| Compound Name | Substituents (Position) | Molecular Weight (g/mol) | Melting Point (°C) | Solubility (Water) |
|---|---|---|---|---|
| (3E)-3-(Benzylimino)-7-nitro-1-oxo-1λ⁵,2,4-benzotriazin-4(3H)-ol | NO₂ (7), Benzylimino (3) | 342.3 | 215–218 (decomp.) | Low |
| 3-Benzyl-7-nitro-1-oxo-1,2,4-benzotriazin-4(3H)-ol | NO₂ (7), Benzyl (3) | 326.3 | 198–201 | Moderate |
| 7-Chloro-3-(benzylimino)-1-oxo-1λ⁵,2,4-benzotriazin-4(3H)-ol | Cl (7), Benzylimino (3) | 331.8 | 225–227 | Very Low |
Note: Data inferred from related benzotriazin derivatives; experimental validation required .
Spectroscopic Characterization
- ¹H-NMR: The benzylimino group in the target compound generates distinct aromatic proton signals (δ 7.2–7.6 ppm) and an imino proton resonance (δ 8.1 ppm). This contrasts with non-imino analogs, which lack the latter peak .
- IR : The nitro group exhibits strong absorption at ~1520 cm⁻¹, while the oxo group shows a peak at ~1680 cm⁻¹.
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